1-(3-methoxybenzyl)-4-[4-(methylthio)benzyl]piperazine

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-4-[(4-methylsulfanylphenyl)methyl]piperazine
• InChI: InChI=1S/C20H26N2OS/c1-23-19-5-3-4-18(14-19)16-22-12-10-21(11-13-22)15-17-6-8-20(24-2)9-7-17/h3-9,14H,10-13,15-16H2,1-2H3
• InChI Key: WWTNCOWVNRUMTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2)CC3=CC=C(C=C3)SC
• Molecular Formula: C20H26N2OS
• Molecular Weight: 342.5 g/mol

Description

1-(3-methoxybenzyl)-4-[4-(methylthio)benzyl]piperazine, also known as MeOPP, is a novel compound that has been studied for its potential use in scientific research. MeOPP is a piperazine derivative that has shown promising results in various studies, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-(3-methoxybenzyl)-4-[4-(methylthio)benzyl]piperazine is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT1A receptor. This compound has also been shown to inhibit the reuptake of dopamine, which increases the concentration of dopamine in the synaptic cleft.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been shown to increase the release of dopamine in the prefrontal cortex, which is involved in executive function and decision-making.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-methoxybenzyl)-4-[4-(methylthio)benzyl]piperazine in lab experiments is its high affinity for the serotonin 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and behavioral processes. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(3-methoxybenzyl)-4-[4-(methylthio)benzyl]piperazine. One area of interest is its potential use as a treatment for anxiety and depression. Another area of interest is its effect on the dopamine system, which could have implications for the treatment of addiction and other psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use as a tool for studying the serotonin 5-HT1A receptor.

Synthesis Methods

The synthesis of 1-(3-methoxybenzyl)-4-[4-(methylthio)benzyl]piperazine involves the reaction of 1-(3-methoxybenzyl)piperazine with 4-(methylthio)benzyl chloride in the presence of a base. The reaction is carried out in a solvent such as acetonitrile or dichloromethane. The yield of this compound can be improved by optimizing the reaction conditions such as temperature, time, and the amount of reagents used.

Scientific Research Applications

1-(3-methoxybenzyl)-4-[4-(methylthio)benzyl]piperazine has been studied for its potential use in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in regulating mood, anxiety, and stress. This compound has also been shown to have an effect on the dopamine system, which is involved in reward and motivation.